Cas no 76435-87-5 (2(1H)-Pyridinone, 4,6-diphenyl-1-(1-phenylethyl)-)

• Product Name: 2(1H)-Pyridinone, 4,6-diphenyl-1-(1-phenylethyl)-
• CAS No: 76435-87-5
• MF: C₂₅H₂₁NO
• MW: 351.440346479416
• CID: 1779784
• PubChem ID: 3475316
• Update Time: 2025-06-08

2(1H)-Pyridinone, 4,6-diphenyl-1-(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 4,6-diphenyl-1-(1-phenylethyl)-
• 4,6-diphenyl-1-(1-phenylethyl)pyridin-2(1H)-one
• 76435-87-5
• 4,6-diphenyl-1-(1-phenylethyl)pyridin-2-one
• 4,6-Diphenyl-1-(1-phenylethyl)-1,2-dihydropyridin-2-one

• Inchi： 1S/C25H21NO/c1-19(20-11-5-2-6-12-20)26-24(22-15-9-4-10-16-22)17-23(18-25(26)27)21-13-7-3-8-14-21/h2-19H,1H3
• InChI Key： HMTATYWDQSEYST-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=CC=CC=2)C=C(C2C=CC=CC=2)N1C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 351.16243
• Monoisotopic Mass: 351.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2(1H)-Pyridinone, 4,6-diphenyl-1-(1-phenylethyl)-

Comprehensive Overview of 4,6-Diphenyl-1-(1-phenylethyl)-2(1H)-pyridinone (CAS No. 76435-87-5)

4,6-Diphenyl-1-(1-phenylethyl)-2(1H)-pyridinone (CAS No. 76435-87-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DPP, is characterized by its unique pyridinone core and the presence of phenyl substituents, which contribute to its diverse biological activities and potential therapeutic applications.

The molecular structure of 4,6-diphenyl-1-(1-phenylethyl)-2(1H)-pyridinone is composed of a pyridinone ring with two phenyl groups attached at the 4 and 6 positions, and a 1-phenylethyl group at the 1 position. This configuration imparts the molecule with a high degree of structural rigidity and stability, making it an attractive candidate for various chemical and biological studies.

Recent research has highlighted the multifaceted biological activities of DPP. One of the most notable areas of investigation is its potential as an antioxidant. Studies have shown that DPP exhibits potent antioxidant properties, which can help in scavenging free radicals and protecting cells from oxidative damage. This makes it a promising candidate for the development of drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, 4,6-diphenyl-1-(1-phenylethyl)-2(1H)-pyridinone has been explored for its anti-inflammatory effects. In vitro and in vivo studies have demonstrated that DPP can effectively inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models. This property is particularly relevant in the context of chronic inflammatory conditions such as arthritis and inflammatory bowel disease.

The compound has also shown promise in cancer research. Preclinical studies have indicated that DPP can induce apoptosis in cancer cells while sparing normal cells, suggesting its potential as an anticancer agent. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell survival and proliferation.

Furthermore, 4,6-diphenyl-1-(1-phenylethyl)-2(1H)-pyridinone has been investigated for its neuroprotective effects. Research has shown that it can protect neurons from damage caused by various insults, including oxidative stress and excitotoxicity. This property makes it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of DPP have also been studied to understand its behavior in biological systems. Data from animal models indicate that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. Additionally, preliminary safety studies have not reported any significant toxic effects at therapeutic doses, further supporting its potential for clinical development.

In conclusion, 4,6-diphenyl-1-(1-phenylethyl)-2(1H)-pyridinone (CAS No. 76435-87-5) is a versatile compound with a wide range of biological activities that make it an attractive target for further research and development. Its antioxidant, anti-inflammatory, anticancer, and neuroprotective properties position it as a promising candidate for the treatment of various diseases. Ongoing studies are expected to provide more insights into its mechanisms of action and potential therapeutic applications.